Cas no 1699143-57-1 (2-(4-methylphenyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine)

• Product Name: 2-(4-methylphenyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine
• CAS No: 1699143-57-1
• MF: C₁₂H₁₄N₄
• MW: 214.266361713409
• CID: 6171804
• PubChem ID: 136709538
• Update Time: 2025-06-28

2-(4-methylphenyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine
• 1699143-57-1
• EN300-1119379
• 2-(4-methylphenyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine

• Inchi： 1S/C12H14N4/c1-9-3-5-10(6-4-9)11-14-12-13-7-2-8-16(12)15-11/h3-6H,2,7-8H2,1H3,(H,13,14,15)
• InChI Key： KMURJNQPFBVSLZ-UHFFFAOYSA-N
• SMILES： N12C(=NC(C3C=CC(C)=CC=3)=N1)NCCC2

Computed Properties

• Exact Mass: 214.121846464g/mol
• Monoisotopic Mass: 214.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-(4-methylphenyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine

2-(4-Methylphenyl)-4H,5H,6H,7H-1,2,4-Triazolo[1,5-a]Pyrimidine: A Comprehensive Overview

The compound with CAS No. 169914-35-1, known as 2-(4-methylphenyl)-4H,5H,6H,7H-1,2,4-triazolo[1,5-a]pyrimidine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, which are characterized by the presence of atoms other than carbon in their ring structures. The triazolo[1,5-a]pyrimidine core is a bicyclic structure that combines a pyrimidine ring with a triazole ring, creating a unique framework that offers potential for various chemical and biological applications.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery due to their ability to interact with biological targets such as enzymes and receptors. The triazolo[1,5-a]pyrimidine scaffold has been particularly noted for its versatility in forming hydrogen bonds and π-π interactions, which are critical for molecular recognition. This makes it an attractive candidate for designing bioactive molecules with potential therapeutic applications.

The substituent at the 2-position of this compound is a 4-methylphenyl group, which introduces electron-donating properties into the molecule. This substitution pattern can influence the electronic characteristics of the triazolo[1,5-a]pyrimidine core, potentially enhancing its reactivity or stability. Such modifications are often explored in medicinal chemistry to optimize the pharmacokinetic and pharmacodynamic profiles of drug candidates.

From a synthetic standpoint, the construction of triazolo[1,5-a]pyrimidine derivatives has been achieved through various methods. One common approach involves the cyclization of appropriate starting materials under specific reaction conditions. For instance, the reaction of an amidine with a carbonyl compound can lead to the formation of the triazolo[1,a]pyrimidine ring system. The incorporation of the 4-methylphenyl group typically requires careful planning to ensure regioselectivity and yield optimization.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 2-(4-methylphenyl)-4H,5H,6H,7H-1,2,4-triazolo[1,a]pyrimidine before experimental validation. Molecular docking studies have shown that this compound exhibits potential binding affinity towards certain protein targets associated with diseases such as cancer and inflammation. These findings underscore its potential as a lead compound for further drug development.

In terms of applications beyond pharmacology, triazolo[1,a]pyrimidine derivatives have also been explored in materials science. Their structural rigidity and ability to form supramolecular assemblies make them suitable candidates for designing advanced materials such as organic semiconductors and stimuli-responsive polymers.

It is worth noting that the synthesis and characterization of CAS No. 169914-35-1 contribute to our understanding of heterocyclic chemistry and its role in modern drug discovery. As research continues to uncover new properties and applications for this compound and its analogs, it is likely to play an increasingly important role in both academic and industrial settings.